1-allyl-4-[(2-methylcyclopropyl)carbonyl]piperazine

• IUPAC Name: (2-methylcyclopropyl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H20N2O/c1-3-4-13-5-7-14(8-6-13)12(15)11-9-10(11)2/h3,10-11H,1,4-9H2,2H3
• InChI Key: YYLHTXIIFQWLTB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(=O)N2CCN(CC2)CC=C
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

1-allyl-4-[(2-methylcyclopropyl)carbonyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is also known as AMPC or AMPZP. This compound has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. The purpose of

Mechanism of Action

The exact mechanism of action of 1-allyl-4-[(2-methylcyclopropyl)carbonyl]piperazine is not fully understood. However, it has been shown to bind to various receptors in the brain, including the serotonin and dopamine receptors. This binding results in the modulation of neurotransmitter activity, which may be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters such as serotonin and dopamine, which may be responsible for its therapeutic effects. It has also been shown to have analgesic properties, which may be useful in pain management.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-allyl-4-[(2-methylcyclopropyl)carbonyl]piperazine in lab experiments is its potential as a treatment for various neurological disorders. It has also been shown to have analgesic properties, which may be useful in pain management. However, one of the limitations of using this compound is its potential for toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 1-allyl-4-[(2-methylcyclopropyl)carbonyl]piperazine in scientific research. Some of these include:
1. Further studies to determine the exact mechanism of action of this compound.
2. Studies to determine the potential use of this compound in the treatment of other neurological disorders.
3. Studies to determine the potential use of this compound in the treatment of pain.
4. Studies to determine the potential toxicity of this compound and its effects on the environment.
5. Studies to determine the potential use of this compound in drug discovery and development.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have potential as a treatment for various neurological disorders and has also been studied for its potential use in pain management. Further studies are needed to determine the exact mechanism of action of this compound and its potential use in other areas of research.

Synthesis Methods

The synthesis of 1-allyl-4-[(2-methylcyclopropyl)carbonyl]piperazine involves the reaction of 1-allylpiperazine with 2-methylcyclopropanecarboxylic acid chloride in the presence of a base. This reaction results in the formation of the desired product, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

1-allyl-4-[(2-methylcyclopropyl)carbonyl]piperazine has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential as a treatment for various neurological disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use in pain management.